Cas no 2680549-61-3 (4-Acetyl-5-methyl-1-oxo-1lambda4-thiomorpholine-3-carboxylic acid)

• Product Name: 4-Acetyl-5-methyl-1-oxo-1lambda4-thiomorpholine-3-carboxylic acid
• CAS No: 2680549-61-3
• MF: C₈H₁₃NO₄S
• MW: 219.25812125206
• CID: 5652466
• PubChem ID: 165940243
• Update Time: 2025-05-20

4-Acetyl-5-methyl-1-oxo-1lambda4-thiomorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-acetyl-5-methyl-1-oxo-1lambda4-thiomorpholine-3-carboxylic acid
• 2680549-61-3
• EN300-28273870
• 4-Acetyl-5-methyl-1-oxo-1lambda4-thiomorpholine-3-carboxylic acid

• Inchi： 1S/C8H13NO4S/c1-5-3-14(13)4-7(8(11)12)9(5)6(2)10/h5,7H,3-4H2,1-2H3,(H,11,12)
• InChI Key： CLBGSWPDXCAQBA-UHFFFAOYSA-N
• SMILES： S1(CC(C(=O)O)N(C(C)=O)C(C)C1)=O

Computed Properties

• Exact Mass: 219.05652907g/mol
• Monoisotopic Mass: 219.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 93.9Ų

Additional information on 4-Acetyl-5-methyl-1-oxo-1lambda4-thiomorpholine-3-carboxylic acid

4-Acetyl-5-methyl-1-oxo-1λ4-thiomorpholine-3-carboxylic Acid: A Comprehensive Overview

4-Acetyl-5-methyl-1-oxo-1λ4-thiomorpholine-3-carboxylic acid (CAS No. 2680549-61-3) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential applications in drug development and material science. Recent studies have shed light on its synthesis, properties, and biological activities, making it a focal point for researchers worldwide.

The molecular structure of 4-Acetyl-5-methyl-1-oxo-1λ4-thiomorpholine-3-carboxylic acid is defined by a thiomorpholine ring system, which is a six-membered ring containing sulfur and oxygen atoms. The presence of an acetyl group at position 4 and a methyl group at position 5 introduces steric and electronic effects that influence the compound's reactivity and solubility. Additionally, the carboxylic acid group at position 3 plays a crucial role in its ability to form salts and participate in various chemical reactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-Acetyl-5-methyl-1-oxo-1λ4-thiomorpholine-3-carboxylic acid. Researchers have employed methodologies such as ring-closing metathesis and multi-component reactions to construct the thiomorpholine framework. These methods not only enhance the yield but also provide greater control over the stereochemistry of the product, which is critical for applications in pharmaceuticals.

The biological activity of 4-Acetyl-5-methyl-1-oxo-1λ4-thiomorpholine-3-carboxylic acid has been extensively studied. In vitro assays have revealed its potential as an inhibitor of certain enzymes, making it a promising candidate for drug development. For instance, studies have shown that this compound exhibits moderate inhibitory activity against histone deacetylases (HDACs), which are implicated in various diseases, including cancer and neurodegenerative disorders.

Moreover, 4-Acetyl-5-methyl-1 oxo 1lambda4 thiomorpholine 3 carboxylic acid has demonstrated selectivity towards specific isoforms of HDACs, which is a desirable trait for therapeutic agents aiming to minimize off-target effects. This selectivity suggests that the compound could serve as a lead molecule for the development of more potent and specific inhibitors.

In addition to its pharmacological applications, 4-Acetyl 5 methyl 1 oxo 1lambda4 thiomorpholine 3 carboxylic acid has shown promise in material science. Its ability to form stable metal complexes has led to investigations into its use as a ligand in catalysis and sensor applications. Researchers have explored its coordination properties with transition metals, revealing potential applications in homogeneous catalysis and metalloenzyme mimicry.

The physical properties of CAS No. 2680549 61 3 are also noteworthy. Its solubility in organic solvents such as dichloromethane and dimethylformamide facilitates its use in organic reactions. Furthermore, its stability under various reaction conditions makes it suitable for large-scale synthesis processes.

Recent studies have also focused on the stereochemical outcomes of reactions involving 4 Acetyl 5 methyl 1 oxo 1lambda4 thiomorpholine 3 carboxylic acid. The compound's chiral centers have been exploited to synthesize enantiomerically enriched products, which are valuable in asymmetric catalysis and chiral resolution techniques.

In conclusion, CAS No. 2680549613, or 4 Acetyl 5 methyl 1 oxo 1lambda4 thiomorpholine 3 carboxylic acid, represents a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a valuable tool for researchers in academia and industry alike.